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Compound of Interest

Compound Name: 2-Chloro-4-sulfamoylbenzoic acid

CAS No.: 53250-84-3

Cat. No.: B1355073 Get Quote

2-Chloro-4-sulfamoylbenzoic acid is a compound of significant interest within the realms of

pharmaceutical research and development. Its structural motifs, including a chlorinated benzoic

acid and a sulfonamide group, make it a valuable building block in the synthesis of various

therapeutic agents. However, the very reactivity that makes this compound a useful synthetic

precursor also necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This guide is intended for researchers, scientists,

and drug development professionals, providing a comprehensive overview of the safety and

handling precautions for 2-Chloro-4-sulfamoylbenzoic acid, drawing upon established data

for structurally analogous compounds to ensure a robust margin of safety in the laboratory.

Due to the absence of a specific Safety Data Sheet (SDS) for 2-Chloro-4-sulfamoylbenzoic
acid, this guide has been meticulously compiled by extrapolating data from closely related

compounds, including 4-sulfamoylbenzoic acid and 4-chloro-3-sulfamoylbenzoic acid. This

approach allows for a scientifically grounded assessment of the potential hazards and the

formulation of comprehensive safety recommendations.

Section 1: Hazard Identification and Risk
Assessment
Based on the analysis of its constituent functional groups and data from analogous

compounds, 2-Chloro-4-sulfamoylbenzoic acid is anticipated to present the following

hazards:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1355073?utm_src=pdf-interest
https://www.benchchem.com/product/b1355073?utm_src=pdf-body
https://www.benchchem.com/product/b1355073?utm_src=pdf-body
https://www.benchchem.com/product/b1355073?utm_src=pdf-body
https://www.benchchem.com/product/b1355073?utm_src=pdf-body
https://www.benchchem.com/product/b1355073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1355073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation: Causes skin irritation upon contact.[1][2][3][4] Prolonged or repeated exposure

can lead to dermatitis.

Serious Eye Irritation: Poses a significant risk of serious eye irritation.[1][2][3][4] Direct

contact can cause redness, pain, and potential damage to the cornea.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[1][3]

Symptoms can include coughing, sneezing, and shortness of breath.

Harmful if Swallowed: While specific toxicity data is unavailable, accidental ingestion may be

harmful.[5]

It is also important to note that sulfonamides as a class can cause allergic reactions in

sensitized individuals.[5]

GHS Hazard Classification (Predicted)
Hazard Class Category

Skin Irritation 2

Eye Irritation 2A

Specific Target Organ Toxicity - Single Exposure

(Respiratory Tract Irritation)
3

Hazard Pictogram:

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[1][4]

H319: Causes serious eye irritation.[1][4]

H335: May cause respiratory irritation.[3]
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Section 2: Engineering Controls and Personal
Protective Equipment (PPE) - A Multi-Layered
Approach to Safety
A proactive approach to safety is paramount when handling 2-Chloro-4-sulfamoylbenzoic
acid. This involves a combination of robust engineering controls and appropriate personal

protective equipment to minimize exposure.

Engineering Controls: The First Line of Defense
The primary objective of engineering controls is to contain the hazard at its source. For 2-
Chloro-4-sulfamoylbenzoic acid, which is a solid powder, the main risk is the generation and

inhalation of dust.

Ventilation: All handling of this compound should be conducted in a well-ventilated area.[1][4]

A laboratory fume hood or other local exhaust ventilation is essential to keep airborne

concentrations below exposure limits.[6]

Enclosure: For procedures with a higher potential for dust generation, such as weighing or

transfer of large quantities, the use of a glove box or other ventilated enclosure is

recommended.

Personal Protective Equipment (PPE): The Essential
Barrier
PPE provides a crucial barrier between the researcher and the chemical. The following PPE is

mandatory when handling 2-Chloro-4-sulfamoylbenzoic acid:

Eye and Face Protection: Chemical safety goggles are required at all times.[1] For tasks with

a higher risk of splashing, a face shield should be worn in addition to goggles.

Skin Protection:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.[1] Gloves should be

inspected for any signs of degradation before use and disposed of properly after handling

the compound.
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Lab Coat: A full-sleeved lab coat is necessary to protect street clothing and skin from

accidental contamination.[1]

Apron: For larger scale work, a chemical-resistant apron is also recommended.[1]

Respiratory Protection: In situations where engineering controls may not be sufficient to

control airborne dust, a NIOSH-approved particulate respirator (e.g., N95) should be used.[1]

[6]

Personal Protective Equipment (PPE) for 2-Chloro-4-sulfamoylbenzoic acid

Handling Conditions

Eye/Face Protection
(Goggles/Face Shield)

Hand Protection
(Chemical-Resistant Gloves)

Body Protection
(Lab Coat/Apron)

Respiratory Protection
(Particulate Respirator)

All Handling Procedures

Mandatory Mandatory Mandatory

High Dust Generation Potential

Required
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Caption: Recommended PPE for handling 2-Chloro-4-sulfamoylbenzoic acid.

Section 3: Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is critical for maintaining a safe laboratory

environment.

Handling
Avoid Dust Formation: Handle the compound in a manner that minimizes the generation of

dust.[7][8]

Grounding: All equipment used when handling the product must be grounded to prevent

static discharge, which could ignite fine dust particles.[1][5]
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Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in areas

where the chemical is handled or stored.[1]

Storage
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][8]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[1][9]

Temperature: Store at room temperature.[1]

Section 4: Emergency Procedures - Preparedness
and Response
In the event of an emergency, a swift and informed response is crucial.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][3] Seek immediate medical attention.

Skin Contact: Immediately wash skin with plenty of soap and water.[1][4] Remove

contaminated clothing and wash it before reuse.[1][4] If skin irritation occurs, seek medical

attention.[1][4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[1][4] If you feel unwell, call a poison center or doctor.[1]

Ingestion: Do NOT induce vomiting.[10] Rinse mouth with water.[4] Seek medical attention.
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Route of Exposure

Immediate Actions

Exposure to 2-Chloro-4-sulfamoylbenzoic acid
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Rinse mouth
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Caption: First-aid response for exposure to 2-Chloro-4-sulfamoylbenzoic acid.

Fire-Fighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam to extinguish a fire.[5][6]

Hazardous Combustion Products: Thermal decomposition can produce toxic fumes of

carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen chloride.[5]

[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][6]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection, to prevent contact with the dust.[6]

Environmental Precautions: Prevent the material from entering drains or waterways.[6]
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Cleanup Procedures: Carefully sweep up the spilled material and place it into a suitable,

labeled container for disposal.[8][11] Avoid generating dust during cleanup.[5]

Section 5: Disposal Considerations
All waste materials should be handled in accordance with local, state, and federal regulations.

[5] It may be necessary to dispose of this compound as a hazardous waste.[11] Contact a

licensed professional waste disposal service to ensure proper disposal.[6]

Section 6: Toxicological Information (Based on
Analogous Compounds)
While specific toxicological data for 2-Chloro-4-sulfamoylbenzoic acid is not available, the

information from similar compounds suggests the following:

Acute Toxicity: Likely to be harmful if swallowed.[5]

Carcinogenicity: Not classified as a carcinogen.

Mutagenicity: No data available.[6]

Reproductive Toxicity: No data available.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1355073#safety-and-handling-precautions-for-2-
chloro-4-sulfamoylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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